Cas no 83826-32-8 (Octadecanoic acid, 2-(2-hydroxymethylethoxy)methylethyl ester)
83826-32-8 structure
Product name:Octadecanoic acid, 2-(2-hydroxymethylethoxy)methylethyl ester
Octadecanoic acid, 2-(2-hydroxymethylethoxy)methylethyl ester Chemical and Physical Properties
Names and Identifiers
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- Octadecanoic acid, 2-(2-hydroxymethylethoxy)methylethyl ester
- 3-(3-hydroxypropoxy)propyl octadecanoate
- 83826-32-8
- DTXSID70834298
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- Inchi： InChI=1S/C24H48O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-19-24(26)28-23-18-22-27-21-17-20-25/h25H,2-23H2,1H3
- InChI Key： SKPURKHBHODMGR-UHFFFAOYSA-N
- SMILES： CCCCCCCCCCCCCCCCCC(=O)OCCCOCCCO
Computed Properties
- Exact Mass: 400.35526001g/mol
- Monoisotopic Mass: 400.35526001g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 28
- Rotatable Bond Count: 24
- Complexity: 307
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.8Ų
- XLogP3: 8.4
Octadecanoic acid, 2-(2-hydroxymethylethoxy)methylethyl ester Related Literature
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1. Carbocycles via enantioselective inter- and intramolecular iridium-catalysed allylic alkylations†Stephane Streiff,Carolin Welter,Mathias Schelwies,Gunter Lipowsky,Nicole Miller,Günter Helmchen Chem. Commun., 2005, 2957-2959
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2. Back matter
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W. Du,A. J. Cruz-Cabeza,S. Woutersen,R. J. Davey,Q. Yin Chem. Sci., 2015,6, 3515-3524
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Wei Liu,Masaru Shiotani,Jacek Michalik,Anders Lund Phys. Chem. Chem. Phys., 2001,3, 3532-3535
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Martin Eck,Sabrina Würtemberger-Pietsch,Antonius Eichhorn,Johannes H. J. Berthel,Rüdiger Bertermann,Ursula S. D. Paul,Heidi Schneider,Alexandra Friedrich,Christian Kleeberg,Udo Radius,Todd B. Marder Dalton Trans., 2017,46, 3661-3680
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